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Compound of Interest

Compound Name: Bucricaine

Cat. No.: B1668025 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding Bucricaine is exceptionally limited in publicly accessible

scientific literature. The following guide summarizes the available data and highlights the

significant knowledge gaps. Due to the scarcity of detailed research on Bucricaine, this

document cannot provide the extensive quantitative data, detailed experimental protocols, or

in-depth pathway visualizations initially intended. The available information suggests that

Bucricaine is a lesser-studied compound, and much of the public data appears to be from

chemical suppliers rather than from clinical or extensive preclinical research.

Introduction to Bucricaine
Bucricaine is described as an anesthetic compound with analgesic activity.[1][2][3] It is a

member of the acridines chemical class.[2][3] Its primary application is cited for use in clinical

anesthesia to manage pain during surgical and dental procedures.[1][2][3]

Physicochemical Properties
A summary of the basic chemical and physical properties of Bucricaine is presented in Table

1.
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Property Value

CAS Number 316-15-4

Molecular Formula C17H22N2

Molecular Weight 254.37 g/mol

Melting Point 62-64 °C

Boiling Point (Predicted) 429.0 ± 45.0 °C

Density (Predicted) 1.093 ± 0.06 g/cm3

pKa (Predicted) 9.12 ± 0.20

Data sourced from ChemicalBook.[2]

Mechanism of Action
The mechanism of action for Bucricaine is broadly stated as involving the "inhibition of nerve

signaling".[1][2][3] However, detailed studies elucidating the specific molecular targets and

pathways, such as interactions with specific ion channels (e.g., sodium, potassium channels) or

receptors, are not available in the reviewed literature.

To provide a conceptual framework, the mechanism of a well-studied local anesthetic,

Bupivacaine, is presented below as a potential analogue. Local anesthetics typically function

by blocking voltage-gated sodium channels in the neuronal membrane.[4] This action inhibits

the influx of sodium ions necessary for the depolarization of the nerve membrane, thereby

preventing the generation and conduction of nerve impulses.[4][5][6]
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Figure 1: Hypothesized mechanism of action for Bucricaine based on typical local anesthetic

function.

Pharmacokinetics
There is no specific pharmacokinetic data available for Bucricaine in the reviewed search

results. Key parameters such as absorption, distribution, metabolism, and excretion (ADME)

have not been documented in the accessible literature.

For comparative context, the pharmacokinetics of Bupivacaine are well-documented and

involve hepatic metabolism primarily by cytochrome P450 enzymes (CYP3A4 and CYP1A2)

and renal excretion of its metabolites.[4] Bupivacaine is highly protein-bound in the plasma,

which influences its duration of action.[4]

Clinical and Experimental Data
A thorough search for clinical trials or detailed preclinical experimental studies on Bucricaine
did not yield any results. The existing information is limited to its stated use in local and dental
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anesthesia.[1][2][3] There is a lack of quantitative data regarding its potency, duration of action,

efficacy, and safety profile from controlled studies.

Experimental Protocols
Detailed experimental protocols for the investigation of Bucricaine's anesthetic properties are

not available in the public domain. A general workflow for evaluating a novel local anesthetic is

presented below.
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Figure 2: Generalized workflow for the development of a novel local anesthetic.

Conclusion and Future Directions
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The available information on Bucricaine is insufficient to provide a comprehensive

understanding of its anesthetic properties. While it is commercially available from chemical

suppliers and noted for its anesthetic and analgesic activity, there is a significant absence of

peer-reviewed research to substantiate these claims and to characterize its pharmacological

profile.

Future research should focus on:

Mechanism of Action: Detailed electrophysiological studies to identify and characterize its

interaction with specific ion channels and receptors.

Pharmacokinetics: Comprehensive ADME studies in relevant animal models to understand

its metabolic fate and clearance.

Efficacy and Safety: In vivo studies to determine its anesthetic potency, duration of action,

and therapeutic index in comparison to standard local anesthetics.

Clinical Evaluation: If preclinical data are promising, well-designed clinical trials would be

necessary to evaluate its safety and efficacy in humans.

Without such data, the utility and safety of Bucricaine as a clinical anesthetic remain unverified

in the broader scientific community. Researchers interested in this compound should be

prepared to conduct foundational studies to establish its basic pharmacological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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